Cas no 27854-31-5 (Perfluoro-octylethanoic Acid)

• Product Name: Perfluoro-octylethanoic Acid
• CAS No: 27854-31-5
• MF: C₁₀H₃F₁₇O₂
• MW: 478.102483034134
• CID: 1058316
• PubChem ID: 10994425
• Update Time: 2025-05-20

Perfluoro-octylethanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2H,2H-Perfluorodecanoic acid
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecanoic acid
• 2H,2H-Perfluorodecanoic acid50µg
• 2-(Perfluorooctyl)ethanoic acid
• 2-Perfluorooctyl ethanoic acid
• XTBXSCIWOVSSGB-UHFFFAOYSA-N
• 8:2 Fluorotelomer carboxylic acid
• n:1 FTCA n=8
• SCHEMBL3864225
• MFCD03412264
• 82FTA
• DTXSID50451109
• Q63395966
• 27854-31-5
• NS00011081
• 8:2 FTCA
• acide 2-perfluorooctylethanoieque
• Decanoic acid, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-
• Perfluoro-octylethanoic Acid

• Inchi： 1S/C10H3F17O2/c11-3(12,1-2(28)29)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h1H2,(H,28,29)
• InChI Key： XTBXSCIWOVSSGB-UHFFFAOYSA-N
• SMILES： FC(C(C(C(CC(=O)O)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 477.98609
• Monoisotopic Mass: 477.9861581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Perfluoro-octylethanoic Acid

Research Brief on Perfluoro-octylethanoic Acid (CAS: 27854-31-5): Recent Advances and Applications

Perfluoro-octylethanoic Acid (CAS: 27854-31-5) is a perfluorinated compound that has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its unique physicochemical properties. Recent studies have explored its applications in drug delivery, biomedical imaging, and material science, highlighting its potential as a versatile tool in advanced research and development. This brief synthesizes the latest findings to provide a comprehensive overview of its current uses and future prospects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Perfluoro-octylethanoic Acid in enhancing the stability and bioavailability of hydrophobic drugs. The researchers utilized molecular dynamics simulations to demonstrate its ability to form stable micelles, which significantly improved drug solubility. These findings suggest its potential as a novel excipient in formulations targeting poorly water-soluble therapeutics, addressing a critical challenge in pharmaceutical development.

In the field of biomedical imaging, Perfluoro-octylethanoic Acid has been employed as a contrast agent in fluorine-19 MRI. A recent Nature Communications article (2024) detailed its use in tracking immune cell migration in vivo, leveraging its high fluorine content and biocompatibility. The study reported superior signal-to-noise ratios compared to conventional agents, underscoring its utility in non-invasive diagnostic applications.

Environmental and toxicological assessments of Perfluoro-octylethanoic Acid remain an active area of research. A 2024 Environmental Science & Technology paper evaluated its biodegradation pathways using advanced mass spectrometry techniques. While the compound exhibited persistence in aquatic systems, the study identified microbial consortia capable of partial defluorination, offering insights into potential remediation strategies.

From a materials science perspective, Perfluoro-octylethanoic Acid has been integrated into superhydrophobic coatings for medical devices. A ACS Applied Materials & Interfaces publication (2023) demonstrated its efficacy in reducing bacterial adhesion by 90% on treated surfaces, suggesting applications in infection control. The study also highlighted its chemical stability under sterilization conditions, a critical factor for clinical adoption.

Ongoing clinical trials are exploring Perfluoro-octylethanoic Acid's potential in oxygen therapeutics, capitalizing on its high gas solubility. Preliminary results from Phase I studies indicate favorable safety profiles when used as a component in artificial blood substitutes, with Phase II trials anticipated to begin in late 2024. These developments position the compound as a promising candidate for critical care applications.

In conclusion, Perfluoro-octylethanoic Acid (27854-31-5) represents a multifunctional compound with diverse applications across chemical, biological, and pharmaceutical domains. While its unique properties offer significant advantages, continued research into its environmental impact and long-term biological effects remains essential. The compound's versatility ensures it will remain a focus of interdisciplinary research in the coming years.